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Compound of Interest

Compound Name: Tetraphosphorus pentasulfide

CAS No.: 12137-70-1

Cat. No.: B13743481

Get Quote

Abstract & Introduction
The deoxygenation of sulfoxides to their corresponding sulfides is a pivotal transformation in

organic synthesis, crucial for the preparation of pharmaceuticals, agrochemicals, and advanced

materials.[1][2] While numerous reagents can effect this reduction, many suffer from drawbacks

such as harsh reaction conditions, low functional group tolerance, or the use of expensive and

toxic metals.[1] Tetraphosphorus pentasulfide (P₄S₁₀), also known as phosphorus

pentasulfide, emerges as a mild, selective, and cost-effective reagent for this purpose.[3][4]

This application note provides a comprehensive guide for researchers, detailing the

mechanistic underpinnings, substrate scope, and field-proven protocols for the selective

deoxygenation of sulfoxides using P₄S₁₀. A key advantage of this method is its remarkable

chemoselectivity; the reduction proceeds efficiently without affecting other sensitive functional

groups like ketones, esters, amides, and nitro groups.[3][4] Furthermore, sulfones remain

unreactive under these conditions, offering a predictable and clean reaction profile.[3][5]
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The efficacy of P₄S₁₀ in deoxygenation stems from the high oxophilicity of phosphorus. The

reaction is proposed to proceed through a four-centered intermediate, analogous to the

mechanism of the Wittig reaction.[4]

Causality Behind the Mechanism:

Initial Adduct Formation: The reaction initiates with the nucleophilic attack of the sulfoxide

oxygen atom on one of the electrophilic phosphorus atoms of the P₄S₁₀ cage structure.

Cycloaddition: This initial interaction leads to the formation of a transient four-membered

thiaoxadiphosphetane-like ring intermediate.

Cycloreversion & Product Formation: The driving force for the reaction is the subsequent

cycloreversion of this intermediate. This step is thermodynamically favorable due to the

formation of a very stable phosphorus-oxygen double bond (P=O) in the phosphorus

oxysulfide byproduct. The desired sulfide (thioether) is released concurrently.

This mechanistic pathway explains the high selectivity of the reagent, as the interaction is

specific to the S=O bond.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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